Cas no 2097902-61-7 (2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide)
2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide
- AKOS032468903
- F6564-7766
- 2-(3-oxo-6,7-dihydro-5H-cyclopenta[c]pyridazin-2-yl)-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)propanamide
- 2-(3-oxo-3,5,6,7-tetrahydro-2H-cyclopenta[c]pyridazin-2-yl)-N-(4-(pyridin-3-yl)thiazol-2-yl)propanamide
- 2097902-61-7
- 2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide
-
- Inchi: 1S/C18H17N5O2S/c1-11(23-16(24)8-12-4-2-6-14(12)22-23)17(25)21-18-20-15(10-26-18)13-5-3-7-19-9-13/h3,5,7-11H,2,4,6H2,1H3,(H,20,21,25)
- InChI Key: LSXCWSODSQHSPE-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=NC=CC=2)N=C1NC(C(C)N1C(C=C2C(CCC2)=N1)=O)=O
Computed Properties
- Exact Mass: 367.11029598g/mol
- Monoisotopic Mass: 367.11029598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
- Complexity: 650
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 116Ų
2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6564-7766-2μmol |
2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide |
2097902-61-7 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7766-5μmol |
2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide |
2097902-61-7 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7766-10μmol |
2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide |
2097902-61-7 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7766-20μmol |
2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide |
2097902-61-7 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7766-1mg |
2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide |
2097902-61-7 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7766-2mg |
2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide |
2097902-61-7 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7766-3mg |
2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide |
2097902-61-7 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7766-4mg |
2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide |
2097902-61-7 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7766-5mg |
2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide |
2097902-61-7 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6564-7766-10mg |
2-{3-oxo-2H,3H,5H,6H,7H-cyclopenta[c]pyridazin-2-yl}-N-[4-(pyridin-3-yl)-1,3-thiazol-2-yl]propanamide |
2097902-61-7 | 10mg |
$79.0 | 2023-09-08 |
2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide
Introduction to Compound with CAS No. 2097902-61-7 and Product Name: 2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide
The compound identified by the CAS number 2097902-61-7 and the product name 2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential applications in drug development.
The molecular structure of this compound is characterized by the presence of multiple heterocyclic rings, including a cyclopentacpyridazine core and a thiazole moiety. The cyclopentacpyridazine ring is a fused system consisting of a pyridazine ring attached to a cyclopentane ring, which introduces unique electronic and steric properties to the molecule. The thiazole ring, on the other hand, is known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.
The presence of the pyridin-3-yl substituent at the 4-position of the thiazole ring further enhances the pharmacological potential of this compound. Pyridine derivatives are well-documented for their role in various biological processes and have been widely used in the development of pharmaceuticals. The combination of these structural features makes this compound a promising candidate for further investigation in medicinal chemistry.
Recent studies have highlighted the importance of heterocyclic compounds in drug discovery. The cyclopentacpyridazine core has been shown to exhibit significant binding affinity to various biological targets, including enzymes and receptors involved in disease pathways. For instance, research has demonstrated that derivatives of this scaffold can inhibit the activity of enzymes such as kinases, which are often overexpressed in cancer cells.
The thiazole moiety in this compound also contributes to its biological activity. Thiazole derivatives have been extensively studied for their antimicrobial properties, with several compounds entering clinical trials for treating bacterial infections. The structural flexibility of the thiazole ring allows for the introduction of various substituents that can modulate its biological activity. In this case, the pyridin-3-yl group may enhance interactions with biological targets by increasing hydrophobicity or by participating in hydrogen bonding interactions.
The propanamide functional group at the N-position of the thiazole ring adds another layer of complexity to the molecule. Amide groups are known to be important pharmacophores in many drugs due to their ability to form hydrogen bonds with biological targets. The propanamide group in this compound may contribute to its binding affinity by interacting with polar residues on its target protein or enzyme.
One of the most exciting aspects of this compound is its potential as a lead molecule for drug development. The combination of the cyclopentacpyridazine, thiazole, and pyridin-3-yl moieties creates a unique structural framework that may interact with multiple biological targets simultaneously. This polypharmacicity can be advantageous in treating complex diseases that involve multiple pathways.
In conclusion, the compound with CAS number 2097902-61-7 and product name 2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide represents a promising candidate for further investigation in drug discovery. Its unique molecular structure and potential biological activities make it an attractive target for medicinal chemists seeking to develop new therapeutic agents. As research continues in this area, it is likely that more insights will be gained into its pharmacological properties and potential applications in medicine.
2097902-61-7 (2-{3-oxo-2H,3H,5H,6H,7H-cyclopentacpyridazin-2-yl}-N-4-(pyridin-3-yl)-1,3-thiazol-2-ylpropanamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)